Cas no 51894-47-4 ((3,5-Dimethyl-1-o-tolyl-1H-pyrazol-4-yl)-acetic acid)

• Product Name: (3,5-Dimethyl-1-o-tolyl-1H-pyrazol-4-yl)-acetic acid
• CAS No: 51894-47-4
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 3101783
• PubChem ID: 6498468
• Update Time: 2025-11-02

(3,5-Dimethyl-1-o-tolyl-1H-pyrazol-4-yl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (3,5-Dimethyl-1-o-tolyl-1H-pyrazol-4-yl)-acetic acid
• 2-[3,5-dimethyl-1-(2-methylphenyl)pyrazol-4-yl]acetic acid
• 51894-47-4
• HMS1700B18
• 2-(3,5-Dimethyl-1-(o-tolyl)-1H-pyrazol-4-yl)aceticacid
• [3,5-dimethyl-1-(2-methylphenyl)-1h-pyrazol-4-yl]acetic acid
• [3,5-dimethyl-1-(2-methylphenyl)pyrazol-4-yl]acetic acid
• AKOS000162307
• 2-(3,5-Dimethyl-1-(o-tolyl)-1H-pyrazol-4-yl)acetic acid

• MDL： MFCD07402019
• Inchi： 1S/C14H16N2O2/c1-9-6-4-5-7-13(9)16-11(3)12(8-14(17)18)10(2)15-16/h4-7H,8H2,1-3H3,(H,17,18)
• InChI Key： NRENHSAYZLBLGR-UHFFFAOYSA-N
• SMILES： OC(CC1C(C)=NN(C2C=CC=CC=2C)C=1C)=O

Computed Properties

• Exact Mass: 244.121177757Da
• Monoisotopic Mass: 244.121177757Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.1Ų

Additional information on (3,5-Dimethyl-1-o-tolyl-1H-pyrazol-4-yl)-acetic acid

Comprehensive Guide to (3,5-Dimethyl-1-o-tolyl-1H-pyrazol-4-yl)-acetic acid (CAS No. 51894-47-4)

(3,5-Dimethyl-1-o-tolyl-1H-pyrazol-4-yl)-acetic acid (CAS No. 51894-47-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative is known for its unique structural properties, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its potential applications in drug development and material science.

The molecular structure of (3,5-Dimethyl-1-o-tolyl-1H-pyrazol-4-yl)-acetic acid features a pyrazole ring substituted with methyl groups at the 3 and 5 positions, along with an o-tolyl group at the 1-position and an acetic acid moiety at the 4-position. This configuration contributes to its reactivity and versatility in chemical reactions. The CAS No. 51894-47-4 is often used as a reference in scientific literature and patent applications, highlighting its importance in synthetic chemistry.

One of the key reasons why (3,5-Dimethyl-1-o-tolyl-1H-pyrazol-4-yl)-acetic acid is trending in research circles is its potential role in developing novel anti-inflammatory and antimicrobial agents. Recent studies have explored its derivatives as inhibitors of specific enzymes involved in inflammatory pathways. This aligns with the growing demand for new therapeutic agents to address antibiotic resistance and chronic inflammatory conditions, which are hot topics in modern medicine.

In addition to pharmaceutical applications, (3,5-Dimethyl-1-o-tolyl-1H-pyrazol-4-yl)-acetic acid is also investigated for its use in agrochemical formulations. Its structural motifs are found in certain pesticides and herbicides, making it a compound of interest for sustainable agriculture. With the increasing focus on eco-friendly pest control solutions, researchers are examining how this compound can be optimized for lower environmental impact while maintaining efficacy.

The synthesis of (3,5-Dimethyl-1-o-tolyl-1H-pyrazol-4-yl)-acetic acid typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and green chemistry approaches are being explored to improve yield and reduce waste. These innovations are particularly relevant given the current emphasis on sustainable and cost-effective chemical production methods.

From a commercial perspective, the demand for (3,5-Dimethyl-1-o-tolyl-1H-pyrazol-4-yl)-acetic acid is driven by its utility in custom synthesis and contract research organizations (CROs). Companies specializing in fine chemicals often list this compound in their catalogs, catering to academic and industrial clients. Its CAS No. 51894-47-4 serves as a critical identifier for procurement and regulatory compliance, ensuring accurate sourcing and handling.

Analytical characterization of (3,5-Dimethyl-1-o-tolyl-1H-pyrazol-4-yl)-acetic acid involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm purity and structural integrity, which are essential for research reproducibility. Quality control is a major concern for end-users, and suppliers often provide certificates of analysis (CoA) to meet these requirements.

Looking ahead, the future of (3,5-Dimethyl-1-o-tolyl-1H-pyrazol-4-yl)-acetic acid research lies in exploring its broader applications. For instance, its potential in material science—such as polymer additives or corrosion inhibitors—is an emerging area of interest. Additionally, computational chemistry and AI-driven drug discovery platforms are being leveraged to predict new derivatives with enhanced properties, aligning with the tech-driven trends in chemical innovation.

For researchers and industry professionals seeking reliable information on (3,5-Dimethyl-1-o-tolyl-1H-pyrazol-4-yl)-acetic acid, it is crucial to refer to peer-reviewed journals, patents, and supplier databases. Keywords like "pyrazole derivatives," "CAS 51894-47-4 applications," and "acetic acid-based intermediates" are commonly used in search queries, reflecting the compound's multidisciplinary relevance.

In summary, (3,5-Dimethyl-1-o-tolyl-1H-pyrazol-4-yl)-acetic acid (CAS No. 51894-47-4) is a versatile compound with significant potential in pharmaceuticals, agrochemicals, and beyond. Its unique structure and reactivity make it a valuable tool for synthetic chemists, while ongoing research continues to uncover new applications. Staying updated with the latest studies and market trends is essential for maximizing its utility in various scientific endeavors.